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Compound of Interest

Compound Name: venturicidin

Cat. No.: B1172611 Get Quote

For researchers, scientists, and professionals in drug development, the safe and effective

handling of chemical compounds is paramount. This guide provides immediate, essential safety

protocols, operational procedures, and disposal plans for venturicidin, a potent inhibitor of

mitochondrial ATP synthase. Adherence to these guidelines is critical for ensuring laboratory

safety and maintaining experimental integrity.

Personal Protective Equipment (PPE) and Safe
Handling
When working with venturicidin, particularly in its powdered form, appropriate personal

protective equipment is the first line of defense against accidental exposure. The following PPE

is mandatory:

Eye Protection: Tightly fitting safety goggles are required to prevent eye contact with

venturicidin dust or solutions.[1]

Hand Protection: Chemical-impermeable gloves, such as nitrile gloves, must be worn.[1] For

handling larger quantities or when there is a risk of splashing, double gloving is

recommended.

Body Protection: A laboratory coat should be worn to protect against skin contact.[2]

Respiratory Protection: Work should be conducted in a well-ventilated area.[1] When

handling powdered venturicidin, a fume hood is necessary to avoid the inhalation of dust
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and aerosols.[2][3]

General Handling Precautions:

Avoid all direct contact with the product.[2]

Follow the usual precautionary measures for handling chemicals.[4]

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.[2]

Quantitative Toxicity and Physicochemical Data
Understanding the toxicological and physical properties of venturicidin is crucial for a

comprehensive risk assessment.
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Quantitative

Data
Value Species/System Notes Reference

Acute Toxicity

Intraperitoneal

LD50
400 mg/kg Mouse

Lethal dose for

50% of subjects.
[4][5]

Intravenous

LD50
20 mg/kg Mouse [6]

In Vitro Toxicity

IC50 31 µg/mL

Human

Embryonic

Kidney (HEK)

cells

Concentration for

50% inhibition.
[7][8][9]

Physical/Chemic

al Properties

Appearance
White, solid

lyophilisate
N/A [5][6]

Solubility

Soluble in DMF,

DMSO, Ethanol,

Methanol. Poorly

soluble in water.

N/A [5][6][10]

Storage

Long term

storage at -20°C.

Stock solutions

can be stored at

-80°C for 6

months or -20°C

for 1 month.

N/A [6][9]

Procedural Guidance: From Handling to Disposal
A systematic approach to the entire lifecycle of venturicidin in the laboratory minimizes risks

and ensures responsible management.
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First Aid Procedures
In case of accidental exposure, immediate and appropriate first aid is critical.

After Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

[2]

After Skin Contact: Wash the affected area thoroughly with soap and plenty of water.[2]

While venturicidin is generally not a skin irritant, it is good practice to wash any

contamination promptly.[5]

After Eye Contact: Rinse the opened eye for several minutes under running water.[2]

After Swallowing: Rinse the mouth with water. Do not induce vomiting. Seek immediate

medical attention.[2]

Operational Plan for a Typical Experiment
A common application of venturicidin is in potentiation assays with antibiotics. The following

workflow outlines the key steps for such an experiment.

Preparation Assay Analysis & Disposal

Don PPE
(Gloves, Goggles, Lab Coat)

Prepare Venturicidin Stock Solution
(in Fume Hood)

Perform Serial Dilutions
(Checkerboard Assay)

Prepare Antibiotic
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Inoculate with Bacteria Incubate Plates Read Results
(e.g., MIC determination) Decontaminate Labware Dispose of Waste

Click to download full resolution via product page

A typical experimental workflow for a venturicidin potentiation assay.

Disposal Plan
Proper disposal of venturicidin and all contaminated materials is essential to prevent

environmental contamination.
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Solid Waste: All contaminated solid waste, including gloves, pipette tips, and vials, should be

collected in a designated hazardous chemical waste container.[5]

Liquid Waste: Unused stock solutions and media containing venturicidin are considered

hazardous chemical waste.[5][11] They should be collected in an approved, labeled

container for chemical waste.[5][11] Do not discharge venturicidin into sewer systems.[5]

Decontamination: Reusable labware that has come into contact with venturicidin should be

decontaminated.[5] Empty containers should be triple-rinsed, with the rinsate collected as

hazardous chemical waste.[5]

Final Disposal: The recommended method for final disposal is through a licensed chemical

destruction plant or by controlled incineration.[2][5] Contact your institution's Environmental

Health and Safety (EHS) department for specific guidance.[5]

Mechanism of Action: Signaling Pathway
Venturicidin's primary mechanism of action is the inhibition of F-type ATP synthase, a critical

enzyme in cellular energy production in both mitochondria and bacteria.[7][10] It specifically

targets the F₀ subunit, which is embedded in the membrane, thereby blocking the translocation

of protons.[7] This disruption of the proton motive force directly inhibits ATP synthesis.[7]
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Venturicidin inhibits ATP synthesis by blocking the F₀ proton channel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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